764-60-3(2-Hexyn-1-ol),H0465,D90881

2-Hexyn-1-ol Properties

Names and Identifiers

- Hex-2-yn-1-ol
- 2-Hexyn-1-ol
- 1-pentynyl carbinol
- 2-Hexynol
- 3-hexyne-1-ol
- Hex-2-in-1-ol
- 2-Hexyn-1-ol, 97%
- 764-60-3
- AI3-37257
- NS00037791
- DTXSID90227229
- EINECS 212-128-6
- InChI=1/C6H10O/c1-2-3-4-5-6-7/h7H,2-3,6H2,1H
- 1-Formylcyclohexyl benzoate
- EN300-1663010
- MFCD00039540
- CS-0143648
- AKOS015837602
- AS-56501
- A838712
- H0465
- FT-0612497
- SY048488
- D90881
- +Expand
- MDL： MFCD00039540
- InChIKey： BTDWSZJDLLLTMI-UHFFFAOYSA-N
- Inchi： 1S/C6H10O/c1-2-3-4-5-6-7/h7H,2-3,6H2,1H3
- SMILES： CCCC#CCO
- BRN： 1736274

Computed Properties

Exact Mass: 98.07320
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 98.073165
Heavy Atom Count: 7
Complexity: 82.8
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 1.1
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 20.2

Experimental Properties

LogP: 0.78220
PSA: 20.23000
Refractive Index: n20/D 1.4536(lit.)
Water Partition Coefficient: It is soluble in water.
Boiling Point: 167°C(lit.)
Melting Point: -52.5°C
Flash Point: Fahrenheit: 154.4 ° f < br / > Celsius: 68 ° C < br / >
Color/Form: Not determined
Solubility: Not determined
Density: 0.893 g/mL at 25 °C(lit.)

2-Hexyn-1-ol Security Information

Symbol: GHS02 GHS05 GHS07
WGK Germany：2
Safety Term：S36/37/39
Safety Instruction： S36/37/39
Risk Phrases：R22
Dangerous goods sign： Xi
Hazardous Material transportation number：1987
Hazard Statement： H226-H302-H318
Warning Statement： P210-P233-P240-P241+P242+P243-P264-P270-P280-P301+P312+P330-P303+P361+P353-P305+P351+P338+P310-P370+P378-P403+P235-P501
Prompt：dangerous
PackingGroup：III
Risk Phrases： 22
Signal Word：Warning
HazardClass：3

2-Hexyn-1-ol Customs Data

HS CODE：29052900

2-Hexyn-1-ol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003RBZ-1g	Hex-2-yn-1-ol	764-60-3	97%	1g	$11.00
A2B Chem LLC	AB74591-100g	Hex-2-yn-1-ol	764-60-3	97%	100g	$255.00	2024-04-19
Aaron	AR003RKB-1g	Hex-2-yn-1-ol	764-60-3	98%	1g	$12.00
abcr	AB110343-5 g	2-Hexyn-1-ol, 97%; .	764-60-3	97%	5 g	€79.60	2023-07-20
Ambeed	A747852-1g	Hex-2-yn-1-ol	764-60-3	97%	1g	$18.0
Chemenu	CM283217-500g	Hex-2-yn-1-ol	764-60-3	95%	500g	$827
Enamine	EN300-1663010-0.05g	hex-2-yn-1-ol	764-60-3	95%	0.05g	$19.0
eNovation Chemicals LLC	Y1014162-25g	Hex-2-yn-1-ol	764-60-3	97%	25g	$215	2022-05-25
Fluorochem	145805-1g	2-Hexyn-1-ol	764-60-3	95%	1g	￡10.00	2022-02-28
TRC	H325260-2.5g	2-Hexyn-1-ol	764-60-3		2.5g	$ 125.00	2022-06-04

2-Hexyn-1-ol Suppliers

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:764-60-3)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

SHANG HAI YING XIN SHI YAN SHI SHE BEI Co., Ltd.

Audited Supplier

(CAS:764-60-3)

MR./MRS.:MO HANG QI

Phone:17002132182

Email:3146474380@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:764-60-3)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:764-60-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2-Hexyn-1-ol Related Literature

1. Synthesis and the crystal structure of dimeric 1-hydroxyhexane-2,3-dione and the spectral characteristics of a model acireductone

Bartosz Trzewik,Katarzyna Chruszcz-Lipska,Anna Mi?aczewska,Joanna Opalińska-Piskorz,Robert Karcz,Robert Grybo?,Marcin Oszajca,Katarzyna Luberda-Durna?,Wies?aw ?asocha,Andy Fitch,Bogdan Sulikowski,Tomasz Borowski New J. Chem. 2016 40 9291
2. Acid-catalyzed chirality-transferring intramolecular Friedel–Crafts cyclization of α-hydroxy-α-alkenylsilanes

Kazuhiko Sakaguchi,Shunnichi Kubota,Wataru Akagi,Naoko Ikeda,Masato Higashino,Shoma Ariyoshi,Tetsuro Shinada,Yasufumi Ohfune,Takahiro Nishimura Chem. Commun. 2019 55 8635
3. Diselenide–yne polymerization for multifunctional selenium-containing hyperbranched polymers

Xiaofang Lin,Sisi Chen,Weihong Lu,Ming Liu,Zhengbiao Zhang,Jian Zhu,Xiangqiang Pan Polym. Chem. 2021 12 3383
4. Heck reaction on protected 3-alkyl-1,2-dien-1-ols: an approach to substituted 3-alkenylindoles, 2-alkoxy-3-alkylidene-2,3-dihydrobenzofuranes and -indolidines

Tommaso Boi,Annamaria Deagostino,Cristina Prandi,Silvia Tabasso,Antonio Toppino,Paolo Venturello Org. Biomol. Chem. 2010 8 2020
5. Heck reaction on protected 3-alkyl-1,2-dien-1-ols: an approach to substituted 3-alkenylindoles, 2-alkoxy-3-alkylidene-2,3-dihydrobenzofuranes and -indolidines

Tommaso Boi,Annamaria Deagostino,Cristina Prandi,Silvia Tabasso,Antonio Toppino,Paolo Venturello Org. Biomol. Chem. 2010 8 2020
6. Z-Selective alkyne semi-hydrogenation catalysed by piano-stool N-heterocyclic carbene iron complexes

Chloe Johnson,Martin Albrecht Catal. Sci. Technol. 2018 8 2779
7. Iridium-catalyzed regioselective hydrosilylation of internal alkynes facilitated by directing and steric effects

Weiwei Gao,Huan Ding,Tian Yu,Zhen Wang,Shengtao Ding Org. Biomol. Chem. 2021 19 6216
8. Catalyst free synthesis of α-fluoro-β-hydroxy ketones/α-fluoro-ynols via electrophilic fluorination of tertiary propargyl alcohols using Selectfluor? (F-TEDA-BF4)

Naganaboina Naveen,Rengarajan Balamurugan Org. Biomol. Chem. 2017 15 2063
9. Aerobic oxidation and EATA-based highly enantioselective synthesis of lamenallenic acid

Xingguo Jiang,Yufeng Xue,Shengming Ma Org. Chem. Front. 2017 4 951
10. Toxicity of propargylic alcohols on green alga—Pseudokirchneriella subcapitata

Chung Yuan Chen,Kwan-Liang Kuo,Je-Wei Fan J. Environ. Monit. 2012 14 181

Cas no 764-60-3 (2-Hexyn-1-ol)

2-Hexyn-1-ol Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Hexyn-1-ol Security Information

2-Hexyn-1-ol Customs Data

2-Hexyn-1-ol Price

2-Hexyn-1-ol Suppliers

2-Hexyn-1-ol Related Literature

Related Categories

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